[1-[1-(4-Fluorophenyl)ethyl]piperidin-4-yl]methanamine

• IUPAC Name: [1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]methanamine
• InChI: InChI=1S/C14H21FN2/c1-11(13-2-4-14(15)5-3-13)17-8-6-12(10-16)7-9-17/h2-5,11-12H,6-10,16H2,1H3
• InChI Key: YMZPRRPCAKSMHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)N2CCC(CC2)CN
• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol

Description

[1-[1-(4-Fluorophenyl)ethyl]piperidin-4-yl]methanamine (also known as 4-Fluoroamphetamine or 4-FA) is a synthetic amphetamine that has gained attention in recent years due to its potential use as a research chemical. This compound is structurally similar to other amphetamines, but with the addition of a fluorine atom on the phenyl ring. This modification alters the compound's pharmacological properties, making it a unique tool for scientific research.

Mechanism of Action

The exact mechanism of action of 4-FA is not fully understood, but it is thought to act as a releasing agent for dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in the compound's psychoactive effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FA include increased heart rate and blood pressure, pupil dilation, and decreased appetite. These effects are similar to those of other amphetamines and are thought to be due to the compound's ability to stimulate the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FA in scientific research is its unique pharmacological profile, which allows for the investigation of specific neurotransmitter systems. However, the compound's potential for abuse and toxicity must be taken into consideration when designing experiments. Additionally, the legality of 4-FA varies by country, which could limit its availability for research purposes.

Future Directions

There are several potential future directions for research involving 4-FA. One area of interest is its potential as a therapeutic agent for depression and other mood disorders. Additionally, further investigation into the compound's effects on the central nervous system could provide insights into the mechanisms underlying drug addiction and abuse. Finally, the development of new analogs of 4-FA could lead to the discovery of compounds with even more specific pharmacological properties.

Synthesis Methods

The synthesis of 4-FA involves the reaction of 4-fluorobenzaldehyde with nitroethane to produce 4-fluoro-β-nitrostyrene. This intermediate is then reduced using a reducing agent such as iron and hydrochloric acid to produce 4-FA.

Scientific Research Applications

4-FA has been used in various scientific studies to investigate its effects on the central nervous system. One study found that the compound exhibits serotonergic and dopaminergic activity, making it a potential candidate for the treatment of depression and other mood disorders. Additionally, 4-FA has been shown to increase locomotor activity and induce hyperthermia in rodents, which could be useful in studying the mechanisms underlying drug addiction and abuse.